CID 5278303

• CAS No.: 851331-05-0
• Product Name: CID 5278303
• Molecular Formula: C36H29N3O3S
• Molecular Weight: 583.7 g/mol
• IUPAC Name: N-cyclopropyl-6-[4-[(2-phenylbenzoyl)amino]benzoyl]-4,5-dihydrothieno[3,2-d][1]benzazepine-2-carboxamide
• Standard InChI: InChI=1S/C36H29N3O3S/c40-34(29-11-5-4-10-28(29)23-8-2-1-3-9-23)37-26-16-14-24(15-17-26)36(42)39-21-20-25-22-32(35(41)38-27-18-19-27)43-33(25)30-12-6-7-13-31(30)39/h1-17,22,27H,18-21H2,(H,37,40)(H,38,41)
• Standard InChIKey: LNZINXTYRHOGTA-UHFFFAOYSA-N
• SMILES: C1CC1NC(=O)C2=CC3=C(S2)C4=CC=CC=C4N(CC3)C(=O)C5=CC=C(C=C5)NC(=O)C6=CC=CC=C6C7=CC=CC=C7
• Canonical SMILES: C1CC1NC(=O)C2=CC3=C(S2)C4=CC=CC=C4N(CC3)C(=O)C5=CC=C(C=C5)NC(=O)C6=CC=CC=C6C7=CC=CC=C7
• Appearance: Solid powder
• Description: YM-53403 is a respiratory syncytial virus (RSV) inhibitor. YM-53403 potently inhibited the replication of RSV strains belonging to both A and B subgroups, but not influenza A virus, measles virus, or herpes simplex virus type 1. A plaque reduction assay was used to determine the 50% effective concentration (EC(50)) value for YM-53403. The value, 0.20 microM, was about 100-fold more potent than ribavirin. YM-53403 is an attractive compound for the treatment of RSV infection because of its highly potent anti-RSV activity and the new mode of action, which differs from that of currently reported antiviral agents.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-(4-((biphenyl-2-ylcarbonyl) amino)benzoyl)1-N-cyclopropyl-5,6-dihydro-4H-thieno(3,2-d)(1)benzazepine-2-carboxamide; YM-53403
• Reference: 1: Tiong-Yip CL, Aschenbrenner L, Johnson KD, McLaughlin RE, Fan J, Challa S, Xiong H, Yu Q. Characterization of a respiratory syncytial virus L protein inhibitor. Antimicrob Agents Chemother. 2014 Jul;58(7):3867-73. doi: 10.1128/AAC.02540-14. Epub 2014 Apr 28. PubMed PMID: 24777090; PubMed Central PMCID: PMC4068518.; 2: Sudo K, Miyazaki Y, Kojima N, Kobayashi M, Suzuki H, Shintani M, Shimizu Y. YM-53403, a unique anti-respiratory syncytial virus agent with a novel mechanism of action. Antiviral Res. 2005 Feb;65(2):125-31. PubMed PMID: 15708639.
• PubChem Compound: 5278303
• Last Modified: Nov 11 2021